Cas no 2228132-93-0 (methyl 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate
• CAS No: 2228132-93-0
• MF: C₁₇H₂₅FN₂O₄
• MW: 340.389808416367
• CID: 6395257
• PubChem ID: 165681522
• Update Time: 2025-05-21

methyl 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate
• methyl 2-amino-3-(5-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)-3-methylbutanoate
• 2228132-93-0
• EN300-1884243

• Inchi： 1S/C17H25FN2O4/c1-16(2,3)24-15(22)20-10-7-8-12(18)11(9-10)17(4,5)13(19)14(21)23-6/h7-9,13H,19H2,1-6H3,(H,20,22)
• InChI Key： IZSXOEUJEAWHRD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C)(C)C(C(=O)OC)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 340.17983545g/mol
• Monoisotopic Mass: 340.17983545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate

Research Brief on Methyl 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate (CAS: 2228132-93-0)

The compound methyl 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate (CAS: 2228132-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protected amino group and a fluorophenyl moiety, is being investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active compounds, particularly those targeting protein-protein interactions and enzyme inhibition.

One of the primary research objectives surrounding this compound is its utility in the synthesis of novel protease inhibitors. Proteases play critical roles in various physiological and pathological processes, making them attractive targets for therapeutic intervention. The presence of the fluorophenyl group in methyl 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate is believed to enhance binding affinity and selectivity towards specific protease targets. Recent in vitro studies have demonstrated its efficacy in inhibiting certain serine proteases, which are implicated in inflammatory and neurodegenerative diseases.

Another area of interest is the compound's potential as a building block for peptide mimetics. Peptide mimetics are synthetic molecules designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The Boc-protected amino group in methyl 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate allows for further functionalization, enabling the incorporation of diverse pharmacophores. This versatility has been exploited in recent studies to develop peptidomimetics with enhanced pharmacokinetic properties.

Recent synthetic methodologies have also been developed to optimize the production of methyl 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate. A study published in the Journal of Medicinal Chemistry reported a high-yield, scalable synthesis route that minimizes the use of hazardous reagents and reduces environmental impact. This advancement is particularly significant for large-scale production, ensuring a sustainable supply for preclinical and clinical studies.

In conclusion, methyl 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate (CAS: 2228132-93-0) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and versatile applications in drug discovery underscore its potential as a valuable tool for developing next-generation therapeutics. Ongoing research efforts are expected to further elucidate its mechanistic insights and expand its therapeutic scope.